1,4-Bis(methylsulfonyl)butane

• CAS No.: 90735-61-8
• Molecular Formula: C6H14O4S2
• Molecular Weight: 214.3 g/mol
• IUPAC Name: 1,4-bis(methylsulfonyl)butane
• InChI: InChI=1S/C6H14O4S2/c1-11(7,8)5-3-4-6-12(2,9)10/h3-6H2,1-2H3
• InChI Key: PBIMIEGCHKDDMF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CCCCS(=O)(=O)C

Description

1,4-Bis(methylsulfonyl)butane is an organic compound with the molecular formula C6H14O4S2. It is characterized by the presence of two methylsulfonyl groups attached to a butane backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

1,4-Bis(methylsulfonyl)butane can be synthesized through several methods. One common approach involves the reaction of 1,4-dibromobutane with sodium methylsulfonate in the presence of a suitable solvent. The reaction typically proceeds under reflux conditions, and the product is purified through recrystallization .

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters, such as temperature and pressure, can optimize the production process .

Chemical Reactions Analysis

Types of Reactions

1,4-Bis(methylsulfonyl)butane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can convert the sulfonyl groups to sulfides.

Substitution: Nucleophilic substitution reactions can replace the methylsulfonyl groups with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Nucleophiles like sodium methoxide or sodium ethoxide can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields sulfone derivatives, while reduction produces sulfides .

Scientific Research Applications

1,4-Bis(methylsulfonyl)butane has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of sulfone and sulfide compounds.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes.

Medicine: Research is ongoing to explore its potential as an anticancer agent due to its ability to interfere with cellular functions.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1,4-Bis(methylsulfonyl)butane involves its interaction with cellular components. The compound can undergo tautomerization, leading to the formation of reactive intermediates that can interact with nucleophiles in biological systems. This interaction can disrupt cellular processes, making it a potential candidate for anticancer therapy .

Comparison with Similar Compounds

Similar Compounds

1,4-Butanediol dimethanesulfonate: Similar in structure but with different reactivity.

Busulfan: An alkylating agent used in chemotherapy, structurally related but with distinct biological activity.

Uniqueness

1,4-Bis(methylsulfonyl)butane is unique due to its dual methylsulfonyl groups, which confer specific chemical reactivity and potential biological activity.